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Ticlatone Application Notes

Ticlatone (CAS 70-10-0) is a small molecule compound belonging to the benzothiazole class. While
historically used as an antifungal agent, recent studies have revealed novel mechanisms of action and

potential applications, particularly in overcoming antibiotic resistance and modulating platelet function [1]

[2] [3].

Traditional and Emerging Applications

¢ Antifungal Agent: Ticlatone has been utilized as an antifungal compound for the research of fungal
diseases [4] [3].

¢ Antibacterial Adjuvant: A significant emerging application is its use as an adjuvant to enhance the
efficacy of aminoglycoside antibiotics (e.g., kanamycin, gentamicin) against Gram-negative
pathogens, including carbapenem-resistant Acinetobacter baumannii and New Delhi metallo-3-
lactamase (NDM-1)-producing Klebsiella pneumoniae [1].

¢ Antiplatelet / Antithrombotic Agent: Recent high-throughput screening identified Ticlatone-derived
structures as disruptors of the CIB1-integrin allbf33 interaction, indicating potential for development as
antiplatelet agents to prevent thrombosis without significant bleeding side effects [2].

Mechanism of Action
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¢ Antifungal: The specific molecular mechanism for its antifungal activity is not fully detailed in the
available literature.

¢ Antibacterial Adjuvant: Ticlatone interacts with a plasmid-derived hydroperoxide reductase (OhrB)
in A. baumannii. This interaction increases bacterial sensitivity to oxidative stress and enhances the
antibacterial activity of aminoglycoside antibiotics [1].

e Antiplatelet Activity: The compound inhibits the protein-protein interaction between Calcium- and
Integrin-Binding Protein 1 (CIB1) and the cytoplasmic tail of integrin allb, a key regulatory step in
platelet outside-in signaling and aggregation [2].

Experimental Protocols

Protocol 1: Checkerboard Synergy Assay with Aminoglycosides

This protocol is used to evaluate the synergistic effect between Ticlatone and aminoglycoside antibiotics

against bacterial strains [1].

¢ Principle: The assay determines the Fractional Inhibitory Concentration (FIC) index by testing
various combinations of two antimicrobial agents in a two-dimensional matrix.

e Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial suspension (e.g., A. baumannii ATCC19606) adjusted to 0.5 McFarland standard

Ticlatone stock solution (e.g., 1 mg/mL in DMSO)

Aminoglycoside stock solution (e.g., Kanamycin, Gentamicin) in water

[¢]

[¢]

[e]

[e]

o

e Procedure:
o Preparation of Drug Solutions: Serially dilute Ticlatone along the ordinate (y-axis) of the
plate and the aminoglycoside along the abscissa (x-axis).
o Inoculation: Add the bacterial suspension to each well for a final inoculum of ~5 x 1075
CFU/mL.
o Incubation: Incubate the plate at 37°C for 16-20 hours.
o Analysis: Determine the Minimum Inhibitory Concentration (MIC) of each drug alone and in
combination. Calculate the FIC index using the formula:
= FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in
combination / MIC of drug B alone)
= Synergy is typically defined as an FIC index < 0.5.

The workflow for this assay is outlined below:
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Protocol 2: Fluorescence Polarization (FP) Assay for CIB1-allb
Interaction Disruption

This protocol is adapted from a quantitative high-throughput screening (qHTS) campaign to identify

inhibitors of the CIB1 and integrin allb interaction [2].
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e Principle: A fluorescein-labeled allb peptide (F-allb) binds to CIB1, resulting in a high FP signal. A
disrupting compound displaces the peptide, causing a decrease in polarization.
e Materials:
o Recombinant GST-tagged CIB1 protein
o FITC-labeled allb cytoplasmic tail peptide (F-allb)
o Unlabeled allb peptide (for control competition)
o Black, low-volume, 384-well or 1536-well microplates
o Fluorescence polarization plate reader
o Assay Buffer: 50 mM Tris-HCI, 150 mM NacCl, 1 mM CaCl2, pH 7.5, 0.01% Tween-20
e Procedure:
o Complex Formation: In a final assay volume of 50 uL, add assay buffer, 50 nM F-allb probe,
and 1-2 uM GST-CIB1.
o Compound Addition: Add test compounds (e.g., Ticlatone analogs) and incubate for 30
minutes at room temperature. Include controls (DMSO only, unlabeled peptide).
o Measurement: Read the plate using FP settings (Excitation: ~485 nm, Emission: ~535 nm).
o Data Analysis: Calculate % inhibition relative to controls (DMSO = 0% inhibition, unlabeled
peptide = 100% inhibition). Determine IC50 values by fitting compound dose-response data.

The key relationships and experimental flow are summarized in the following diagram:
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Quantitative Data Summary
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The table below summarizes key quantitative data for Ticlatone from the literature:

Parameter

Value

Experimental Context / Conditions

Source

Molecular Formula

Molecular Weight
CAS Number

Melting Point
Antibacterial Adjuvant
MIC

Solubility (DMSO)

IC50 (FP Assay)

Conclusion

C~7~H~4~CINOS

185.63 g/mol

70-10-0

270 -273°C

1 mg/L

~125 mg/mL (~673

mM)

~2.7 UM

N/A

N/A

N/A

N/A

Against A. baumannii ATCC19606

For in vitro studies

For unlabeled allb peptide in CIB1
disruption assay

[5] [4]
[3]

[5] [4]

[5] [4]
[3]

[4] [3]

[1]

[4]

[2]

Ticlatone is a promising scaffold in modern drug discovery beyond its initial antifungal use. Its newly

discovered roles include boosting the effectiveness of existing antibiotics against resistant strains and

inhibiting critical protein interactions in platelets. The provided protocols and data offer a foundation for

further research into these novel applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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